2,3-Difluoro-6-hydroxy-5-methylbenzaldehyde

• CAS RN: 704884-75-3
• Molecular Formula: C8H6F2O2
• Molecular Weight: 172.13 g/mol
• IUPAC Name: 2,3-difluoro-6-hydroxy-5-methylbenzaldehyde
• InChI: InChI=1S/C8H6F2O2/c1-4-2-6(9)7(10)5(3-11)8(4)12/h2-3,12H,1H3
• InChI Key: DBWDJVWXKSXKOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1O)C=O)F)F

Description

2,3-Difluoro-6-hydroxy-5-methylbenzaldehyde is a useful research compound. Its molecular formula is C8H6F2O2 and its molecular weight is 172.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g of 4,5-difluoro-2-methylphenol are dissolved in 180 ml of trifluoroacetic acid and admixed with 57.2 g of hexamethylenetetramine in portions. On completion of addition, the reaction solution is heated to 97-100° C. for 4 hours. After cooling, first 60 ml of 50% sulphuric acid and then 300 ml of water are added dropwise, then the solution is stirred further at room temperature for 2 hours. The reaction solution is extracted three times with methyl tert-butyl ether. The combined extracts are washed once with water and dried, and the solvent is distilled off under reduced pressure. The residue is extracted repeatedly with n-hexane, the extracts are combined and the solvent is distilled off under reduced pressure. 12.5 g (33% of theory) of a bright yellow solid are obtained having a melting point of 53-56° C.